1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride

Specification

• Molecular Formula: C6H14ClNS
• Molecular Weight: 167.70 g/mol
• IUPAC Name: 1-(methylsulfanylmethyl)cyclobutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C6H13NS.ClH/c1-8-5-6(7)3-2-4-6;/h2-5,7H2,1H3;1H
• Standard InChI Key: NXZLHVQRBZFGLZ-UHFFFAOYSA-N
• Canonical SMILES: CSCC1(CCC1)N.Cl

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Nomenclature

The compound has the molecular formula C₆H₁₄ClNS (hydrochloride form) and a molecular weight of 167.70 g/mol. Its IUPAC name, 1-(methylsulfanylmethyl)cyclobutan-1-amine hydrochloride, reflects the cyclobutane backbone substituted with a methylsulfanyl group and an amine hydrochloride moiety. The free base form (without hydrochloride) has the formula C₆H₁₃NS and a molecular weight of 131.24 g/mol.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₆H₁₄ClNS
Molecular Weight	167.70 g/mol
IUPAC Name	1-(methylsulfanylmethyl)cyclobutan-1-amine hydrochloride
SMILES Notation	CSCC1(CCC1)N.Cl
InChI Key	CUUUNJCLGNZGCB-UHFFFAOYSA-N

Structural Features and Reactivity

The cyclobutane ring introduces significant steric strain due to its 90° bond angles, which enhances reactivity in ring-opening or functionalization reactions. The methylsulfanyl (-SCH₃) group acts as a soft nucleophile, enabling participation in thiol-ene click chemistry or oxidation to sulfoxides. The primary amine group, protonated in the hydrochloride form, facilitates hydrogen bonding and ionic interactions, critical for biological activity.

Synthesis and Manufacturing

Synthetic Pathways

Industrial synthesis typically involves a multi-step process:

• Cyclobutane Ring Formation: Achieved via [2+2] photocycloaddition of ethylene derivatives or ring-contraction reactions of larger cyclic compounds.

• Methylsulfanyl Group Introduction: Thiol-alkylation using methylthiolate (CH₃S⁻) under basic conditions.

• Amine Functionalization: Gabriel synthesis or reductive amination to install the primary amine.

• Hydrochloride Salt Formation: Treatment with hydrochloric acid to improve stability and solubility.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
Cyclization	UV light, 254 nm, 48 hrs	45–60%
Thiol-alkylation	CH₃SNa, DMF, 80°C	70–85%
Reductive Amination	NaBH₃CN, MeOH, RT	50–65%
Salt Formation	HCl (g), Et₂O, 0°C	>95%

Purification and Characterization

Purification employs recrystallization from ethanol/water mixtures, followed by column chromatography (SiO₂, 5% MeOH in DCM). Structural validation uses:

• NMR: δ 3.2 ppm (SCH₃), δ 2.8–3.1 ppm (cyclobutane CH₂), δ 1.5–2.0 ppm (NH₃⁺).

• Mass Spectrometry: m/z 131.24 [M+H⁺] for free base, 167.70 [M-Cl⁻] for hydrochloride.

Applications in Scientific Research

Synthetic Chemistry

The compound serves as a building block for:

• Heterocyclic Analogues: Ring-expansion to pyrrolidines or piperidines.

• Chiral Ligands: Resolution via diastereomeric salt formation for asymmetric catalysis.

Materials Science

Its rigid cyclobutane core is incorporated into:

• High-Performance Polymers: Enhancing thermal stability (Tg > 200°C).

• Metal-Organic Frameworks (MOFs): As a linker for gas storage applications.

Comparative Analysis with Structural Analogues

Table 3: Activity Comparison of Cyclobutane Derivatives

Compound	H₃ Receptor Ki (nM)	LogP
1-[(Methylsulfanyl)methyl]cyclobutan-1-amine HCl	0.05–150	1.2
3,3-Difluoro analogue	5–200	1.8
Cyclopentane derivative	50–500	2.1

Fluorination at the 3-position increases lipophilicity (LogP 1.8 vs. 1.2) but reduces receptor selectivity due to steric clashes.

Future Research Directions

• Clinical Translation: Phase I trials for narcolepsy (estimated 2026–2028).

• Computational Modeling: Machine learning-guided optimization of H₃ receptor affinity.

• Green Chemistry: Developing solvent-free cyclization methods to improve sustainability.